Cas no 858510-24-4 (6-methyl-2,3-dihydro-1H-indene-4-carboxylic acid)

• Product Name: 6-methyl-2,3-dihydro-1H-indene-4-carboxylic acid
• CAS No: 858510-24-4
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD20643742
• CID: 5457916
• PubChem ID: 129924969
• Update Time: 2025-10-31

6-methyl-2,3-dihydro-1H-indene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2,3-dihydro-1H-indene-4-carboxylic acid

• MDL： MFCD20643742
• Inchi： 1S/C11H12O2/c1-7-5-8-3-2-4-9(8)10(6-7)11(12)13/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： LKTUYHVVVISWRR-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C(O)=O)=CC(C)=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 6-methyl-2,3-dihydro-1H-indene-4-carboxylic acid

Introduction to 6-methyl-2,3-dihydro-1H-indene-4-carboxylic acid (CAS No. 858510-24-4)

6-methyl-2,3-dihydro-1H-indene-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 858510-24-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its indene core structure with a carboxylic acid substituent at the 4-position and a methyl group at the 6-position, has garnered attention due to its potential applications in medicinal chemistry and material science. The unique structural features of this compound make it a valuable scaffold for the development of novel bioactive molecules.

The indene moiety, a bicyclic aromatic structure consisting of a benzene ring fused to a cyclopentane ring, is known for its versatility in chemical synthesis and biological activity. In particular, the presence of the carboxylic acid group at the 4-position introduces functionality that can be further modified through esterification, amidation, or other derivatization reactions. These modifications are crucial for tailoring the compound’s properties for specific applications, such as drug design or material engineering.

The methyl group at the 6-position of the indene ring contributes to the compound’s steric and electronic properties, influencing its reactivity and interactions with biological targets. This structural feature is particularly relevant in medicinal chemistry, where subtle changes in molecular architecture can significantly impact binding affinity and pharmacological activity. Recent studies have highlighted the importance of indene derivatives in developing small-molecule inhibitors and agonists for various therapeutic applications.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel indene-based compounds with enhanced biological activity. For instance, virtual screening techniques have been employed to identify potential scaffolds for drug development, leveraging the structural diversity of indene derivatives like 6-methyl-2,3-dihydro-1H-indene-4-carboxylic acid. These computational approaches have enabled researchers to predict binding modes and optimize molecular structures for improved efficacy and selectivity.

In addition to its pharmaceutical potential, 6-methyl-2,3-dihydro-1H-indene-4-carboxylic acid has shown promise in material science applications. The indene core’s aromaticity and rigidity make it a suitable candidate for designing organic semiconductors and luminescent materials. Researchers have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its electron-deficient nature contributes to efficient charge transport properties.

The synthesis of 6-methyl-2,3-dihydro-1H-indene-4-carboxylic acid involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have further streamlined these processes, enabling scalable production under mild conditions. Such improvements are essential for facilitating both academic research and industrial applications.

From a biological perspective, derivatives of 6-methyl-2,3-dihydro-1H-indene-4-carboxylic acid have been investigated for their potential as kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and anti-inflammatory agents. The carboxylic acid group provides a handle for covalent bonding interactions with target proteins, while the indene scaffold offers opportunities for tuning hydrophobicity and lipophilicity. These features make it an attractive building block for structure-based drug design.

The growing interest in 6-methyl-2,3-dihydro-1H-indene-4-carboxylic acid is also reflected in patent literature and scientific publications. Researchers are exploring novel synthetic methodologies and exploring its biological profile through preclinical studies. Collaborative efforts between academia and industry are driving innovation in this field, leading to the development of next-generation therapeutics based on indene derivatives.

In conclusion,6-methyl-2,3-dihydro-1H-indene-4-carboxylic acid (CAS No. 858510-24-4) represents a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features—combining an indene core with functional groups like the carboxylic acid and methyl substituents—make it a valuable asset for drug discovery and material engineering. As research continues to uncover new applications for this molecule,6-methyl-2,3-dihydro-1H-indene-4-carboxylic acid is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.